Cas no 62071-14-1 (2-Thiophenecarboxylic acid, 5-(octadecyloxy)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(octadecyloxy)-
• CAS No: 62071-14-1
• MF: C₂₃H₄₀O₃S
• MW: 396.626906394959
• CID: 459113
• PubChem ID: 21441828
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(octadecyloxy)-
• 5-octadecoxythiophene-2-carboxylic acid
• 5-Octadecyloxy-2-thiophenecarboxylic acid
• 5-(OCTADECYLOXY)THIOPHENE-2-CARBOXYLIC ACID
• 62071-14-1
• DTXSID20613959
• SCHEMBL11713932
• CXXVSEMZXWJOIB-UHFFFAOYSA-N

• Inchi： 1S/C23H40O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22-19-18-21(27-22)23(24)25/h18-19H,2-17,20H2,1H3,(H,24,25)
• InChI Key： CXXVSEMZXWJOIB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 396.27
• Monoisotopic Mass: 396.26981631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53